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Compound of Interest

Compound Name: KSK94

Cat. No.: B15139271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KSK94 is a high-affinity dual-ligand that acts as an antagonist for the histamine H3 receptor

(H3R) and the sigma-2 receptor (σ2R).[1][2] Its chemical formula is C25H26N4O, with a

molecular weight of 398.51 g/mol .[1] KSK94 is under investigation for its potential therapeutic

applications, including in the study of obesity and pain.[2][3] This document provides detailed

application notes and protocols for the preparation of KSK94 stock solutions for use in cell

culture experiments, aimed at ensuring accurate and reproducible results.

Data Presentation
Quantitative data for KSK94 is summarized in the table below for easy reference.
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Property Value Source

Chemical Formula C25H26N4O [1]

Molecular Weight 398.51 g/mol [1]

CAS Number 2566716-07-0 [1]

Purity >98% (HPLC)

Appearance Crystalline solid

Solubility Soluble in DMSO [1]

Storage (Powder) -20°C for long-term storage [1]

Storage (in DMSO)
4°C for up to 2 weeks, -80°C

for up to 6 months

Experimental Protocols
Protocol 1: Preparation of a 10 mM KSK94 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of KSK94 in dimethyl

sulfoxide (DMSO).

Materials:

KSK94 powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated analytical balance

Sterile pipette tips

Procedure:
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Pre-weighing Preparation: Before opening, allow the vial of KSK94 powder to equilibrate to

room temperature to prevent condensation of moisture.

Weighing KSK94: Carefully weigh out 3.99 mg of KSK94 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Calculation: To prepare a 10 mM (0.010 mol/L) solution, the required mass is calculated as

follows: Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) Mass (mg)

= 10 mmol/L × 0.001 L × 398.51 g/mol = 3.9851 mg ≈ 3.99 mg for 1 mL.

Dissolving in DMSO: Add 1 mL of anhydrous, sterile DMSO to the microcentrifuge tube

containing the KSK94 powder.

Solubilization: Vortex the solution thoroughly until the KSK94 powder is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Visually inspect the solution to ensure no solid particles remain.

Sterilization: The DMSO stock solution is considered sterile if prepared from sterile

components under aseptic conditions. Filtration is generally not recommended for

concentrated DMSO stocks as it can lead to loss of compound.

Aliquoting and Storage: Aliquot the 10 mM KSK94 stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the

aliquots at -20°C or -80°C for long-term storage. For short-term use, the stock solution can

be stored at 4°C for up to two weeks.

Protocol 2: Treatment of Cells in Culture with KSK94
This protocol provides a general guideline for treating cultured cells with KSK94. The optimal

concentration and incubation time should be determined empirically for each cell line and

experimental setup. Based on antagonist activity of similar compounds, a starting concentration

in the nanomolar to low micromolar range is recommended.

Materials:

Cultured cells in multi-well plates or flasks
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Complete cell culture medium appropriate for the cell line

10 mM KSK94 stock solution in DMSO

Sterile pipette tips and tubes for dilution

Procedure:

Cell Seeding: Seed the cells at the desired density in a multi-well plate or flask and allow

them to adhere and reach the desired confluency (typically 70-80%).

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM

KSK94 stock solution at room temperature. Prepare a series of dilutions of the KSK94 stock

solution in complete cell culture medium to achieve the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the

same final concentration of DMSO as the highest concentration of KSK94 being tested.

Cell Treatment: Carefully remove the existing medium from the cells and replace it with the

medium containing the desired concentrations of KSK94 or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO2.

Downstream Analysis: Following incubation, the cells can be harvested and processed for

various downstream assays, such as cell viability assays (e.g., MTT, CellTiter-Glo), western

blotting, or gene expression analysis.

Mandatory Visualizations
KSK94 Experimental Workflow
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Stock Solution Preparation

Cell Culture Treatment

Weigh 3.99 mg KSK94 Dissolve in 1 mL DMSO Vortex to Dissolve Aliquot and Store at -20°C/-80°C

Prepare Working Dilutions
in Culture Medium

Thaw aliquot

Seed Cells in Plate Treat Cells with KSK94 Incubate (e.g., 24-72h) Downstream Analysis

Click to download full resolution via product page

A workflow for preparing and using KSK94 in cell culture.

KSK94 Signaling Pathways
As a dual antagonist, KSK94 is expected to inhibit the signaling pathways initiated by the

histamine H3 and sigma-2 receptors.

Histamine H3 Receptor Antagonism by KSK94

The histamine H3 receptor is a G protein-coupled receptor (GPCR) that couples to the Gi/o

protein. Its activation inhibits adenylyl cyclase, leading to decreased intracellular cyclic AMP

(cAMP) levels. H3 receptor activation can also stimulate the mitogen-activated protein kinase

(MAPK)/extracellular signal-regulated kinase (ERK) and the phosphoinositide 3-kinase

(PI3K)/Akt signaling pathways. As an antagonist, KSK94 blocks these effects.
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Antagonistic action of KSK94 on H3 receptor signaling.
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Sigma-2 Receptor Antagonism by KSK94

The sigma-2 receptor, now identified as transmembrane protein 97 (TMEM97), is involved in

various cellular processes, including calcium signaling and cholesterol homeostasis. Its

signaling can influence the activity of other pathways, such as the epidermal growth factor

receptor (EGFR) and RAF kinase pathways. By acting as an antagonist, KSK94 is expected to

inhibit these downstream effects.
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Antagonistic action of KSK94 on sigma-2 receptor signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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